Cas no 2228662-38-0 (3-(Aminomethyl)-3-(methoxymethyl)cyclobutan-1-ol)

• Product Name: 3-(Aminomethyl)-3-(methoxymethyl)cyclobutan-1-ol
• CAS No: 2228662-38-0
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5778102
• PubChem ID: 165751729
• Update Time: 2025-06-19

3-(Aminomethyl)-3-(methoxymethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1836828
• 2228662-38-0
• 3-(aminomethyl)-3-(methoxymethyl)cyclobutan-1-ol
• 3-(Aminomethyl)-3-(methoxymethyl)cyclobutan-1-ol

• Inchi： 1S/C7H15NO2/c1-10-5-7(4-8)2-6(9)3-7/h6,9H,2-5,8H2,1H3
• InChI Key： BZHSYGTYJQMXJF-UHFFFAOYSA-N
• SMILES： OC1CC(COC)(CN)C1

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(Aminomethyl)-3-(methoxymethyl)cyclobutan-1-ol

Introduction to 3-(Aminomethyl)-3-(methoxymethyl)cyclobutan-1-ol (CAS No: 2228662-38-0)

3-(Aminomethyl)-3-(methoxymethyl)cyclobutan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228662-38-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This cyclobutane derivative features a unique structural framework that has garnered attention due to its potential applications in medicinal chemistry and synthetic biology. The presence of both an aminomethyl (-NHCH₂-) and a methoxymethyl (-OCH₃) substituent on the cyclobutane ring introduces diverse functional groups, making it a versatile intermediate for further chemical modifications.

The compound's molecular structure, characterized by a rigid cyclobutane core, contributes to its stability and reactivity, which are critical factors in drug design. The aminomethyl group serves as a nucleophilic site, enabling reactions such as nucleophilic substitution and condensation, while the methoxymethyl group can participate in etherification or reduction reactions. These attributes make 3-(Aminomethyl)-3-(methoxymethyl)cyclobutan-1-ol a valuable building block for synthesizing more complex molecules.

In recent years, there has been growing interest in cycloalkane derivatives due to their potential biological activities. Studies have shown that compounds with cyclobutane moieties can exhibit interesting pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial effects. The unique conformational constraints of the cyclobutane ring can influence the binding affinity of drug candidates to biological targets, making it an attractive scaffold for medicinal chemists.

Current research in the field of drug discovery has highlighted the importance of heterocyclic compounds, particularly those containing nitrogen or oxygen atoms within their rings. The incorporation of nitrogen into the cyclobutane framework, as seen in 3-(Aminomethyl)-3-(methoxymethyl)cyclobutan-1-ol, can enhance the compound's ability to interact with biological systems. This is particularly relevant in the development of kinase inhibitors and other small-molecule drugs that target specific enzymes involved in disease pathways.

The synthesis of 3-(Aminomethyl)-3-(methoxymethyl)cyclobutan-1-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include ring-closing metathesis or cyclization reactions followed by functional group modifications. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable methods for producing this compound, aligning with global efforts to minimize environmental impact.

One of the most compelling aspects of 3-(Aminomethyl)-3-(methoxymethyl)cyclobutan-1-ol is its potential as a precursor for bioactive molecules. Researchers have explored its utility in designing novel scaffolds for drug candidates by appending various pharmacophores to its core structure. For instance, linking this compound to aromatic rings or other heterocycles can enhance its solubility and bioavailability while maintaining or improving target specificity.

The pharmaceutical industry has increasingly recognized the value of structural diversity in drug development. Compounds like 3-(Aminomethyl)-3-(methoxymethyl)cyclobutan-1-ol contribute to this diversity by providing unique chemical templates that can be modified to meet specific therapeutic requirements. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative approaches for leveraging such intermediates in preclinical and clinical studies.

In addition to its pharmaceutical applications, 3-(Aminomethyl)-3-(methoxymethyl)cyclobutan-1-ol has shown promise in materials science. Its rigid cyclic structure makes it a candidate for developing polymers with enhanced mechanical properties or for use in supramolecular assemblies. These applications highlight the broad utility of cycloalkane derivatives beyond traditional medicinal chemistry.

The future direction of research on 3-(Aminomethyl)-3-(methoxymethyl)cyclobutan-1-ol is likely to focus on expanding its synthetic methodologies and exploring new biological applications. Techniques such as computational chemistry and high-throughput screening will play crucial roles in identifying novel derivatives with improved pharmacological profiles. Furthermore, green chemistry initiatives will continue to drive the development of sustainable synthetic routes that minimize waste and energy consumption.

Overall, 3-(Aminomethyl)-3-(methoxymethyl)cyclobutan-1-ol (CAS No: 2228662-38-0) represents a fascinating compound with diverse potential applications. Its unique structural features and functional groups make it an invaluable asset in both academic research and industrial development. As our understanding of molecular interactions grows, so too will the opportunities for harnessing this compound's potential in addressing complex challenges in medicine and materials science.